![molecular formula C16H14N4O3S B5558590 N-[4-(2-{[5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)phenyl]acetamide](/img/structure/B5558590.png)
N-[4-(2-{[5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[4-(2-{[5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)phenyl]acetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicine.
Scientific Research Applications
Structural Characteristics and Synthesis
The structural analysis of compounds related to N-[4-(2-{[5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)phenyl]acetamide has been detailed in studies focusing on the synthesis and crystalline structure. For example, Zareef et al. (2008) investigated a compound where the phenyl ring is inclined with respect to the planar furyl–triazolsulfanyl–acetamide unit, forming dimers via intermolecular hydrogen bonds in the crystal structure. This study highlights the importance of structural configuration for the compound's interactions and potential biological activities (Zareef, Iqbal, Arfan, & Parvez, 2008).
Biological Activities
The research on related compounds has shown a wide range of biological activities, including anticancer, antimicrobial, and antifungal properties. For instance, Evren et al. (2019) synthesized and evaluated the anticancer activity of N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides, demonstrating selectivity against human lung adenocarcinoma cells with promising IC50 values. This indicates potential therapeutic applications for cancer treatment (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).
Additionally, Baviskar, Khadabadi, and Deore (2013) synthesized derivatives with antimicrobial activity, suggesting their utility in combating bacterial and fungal infections. The study provided insights into the structure–activity relationships that could guide the development of new antimicrobial agents (Baviskar, Khadabadi, & Deore, 2013).
Potential Therapeutic Applications
Research on this compound and analogs has extended to exploring their potential therapeutic applications beyond antimicrobial and anticancer activities. This includes studies on their use as enzyme inhibitors, which could be relevant for treating neurodegenerative diseases or as safeners in agricultural chemicals to reduce the toxic impact of herbicides on crops.
For instance, Riaz et al. (2020) conducted cholinesterase inhibition studies on N-aryl derivatives of related compounds, which could have implications for the treatment of Alzheimer's disease by preventing the breakdown of acetylcholine, a neurotransmitter important for memory and learning (Riaz, Iftikhar, Saleem, Aziz‐ur‐Rehman, Hussain, Rehmat, Afzal, Khawar, Ashraf, & al-Rashida, 2020).
properties
IUPAC Name |
N-[4-[2-[[5-(furan-2-yl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetyl]phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N4O3S/c1-10(21)17-12-6-4-11(5-7-12)13(22)9-24-16-18-15(19-20-16)14-3-2-8-23-14/h2-8H,9H2,1H3,(H,17,21)(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGBHGSFZKHEACC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)C(=O)CSC2=NNC(=N2)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.